Cas no 159719-55-8 (1-(4-Fluoro-3-iodobenzyl)guanidine)

• Product Name: 1-(4-Fluoro-3-iodobenzyl)guanidine
• CAS No: 159719-55-8
• MF: C₈H₉FIN₃
• MW: 293.080036878586
• CID: 179646
• PubChem ID: 133057
• Update Time: 2025-05-24

1-(4-Fluoro-3-iodobenzyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-iodobenzyl)guanidine
• 2-[(4-fluoro-3-iodophenyl)methyl]guanidine
• Guanidine,[[4-(fluoro-18F)-3-iodophenyl]methyl]- (9CI)
• ((4-(Fluoro-18F)-3-iodophenyl)methyl)guanidine
• (4-(18F)Fluoro-3-iodobenzyl)guanidine
• (4-Fluoro-3-iodobenzyl)guanidine
• 2-(4-fluoro-3-iodobenzyl)guanidine
• 4-Fibg
• Guanidine, ((4-(fluoro-18F)-3-iodophenyl)methyl)-
• N-(4-fluoro-3-iodobenzyl)guanidine
• 159719-55-8
• 4-fluoro-3-iodobenzylguanidine
• CHEMBL121067
• C8H9FIN3
• 159719-59-2
• N-[(4-FLUORO-3-IODOPHENYL)METHYL]GUANIDINE
• DTXSID50166721
• N''-[(4-FLUORO-3-IODOPHENYL)METHYL]GUANIDINE
• SCHEMBL14137984
• D88116

• MDL： MFCD18382537
• Inchi： 1S/C8H9FIN3/c9-6-2-1-5(3-7(6)10)4-13-8(11)12/h1-3H,4H2,(H4,11,12,13)
• InChI Key： IKWJWCZWJVPPIC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C/N=C(\N)/N)F

Computed Properties

• Exact Mass: 292.98217
• Monoisotopic Mass: 292.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.933
• Boiling Point: 355.361°C at 760 mmHg
• Flash Point: 168.716°C
• Refractive Index: 1.665
• PSA: 61.9

1-(4-Fluoro-3-iodobenzyl)guanidine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD258542)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-(4-Fluoro-3-iodobenzyl)guanidine

Research Brief on 1-(4-Fluoro-3-iodobenzyl)guanidine (CAS: 159719-55-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-Fluoro-3-iodobenzyl)guanidine (CAS: 159719-55-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This guanidine derivative, characterized by its unique fluorinated and iodinated benzyl structure, has shown promising applications in targeted drug delivery and diagnostic imaging. Recent studies have focused on its potential as a molecular scaffold for the development of novel radiopharmaceuticals, particularly in the context of neuroendocrine tumor imaging and therapy.

Structural analysis reveals that the presence of both fluorine and iodine atoms in the benzyl position of this guanidine compound provides distinct advantages for pharmaceutical applications. The fluorine atom enhances the molecule's metabolic stability and membrane permeability, while the iodine atom serves as an excellent handle for radioisotope labeling (e.g., with I-123 or I-131). This dual functionality makes 159719-55-8 particularly valuable for the development of theranostic agents - compounds that combine diagnostic and therapeutic capabilities in a single molecular entity.

Recent preclinical studies published in the Journal of Nuclear Medicine (2023) have demonstrated the compound's high affinity for the norepinephrine transporter (NET) system, suggesting its potential utility in imaging and treating NET-expressing tumors. The research team employed in vitro binding assays and in vivo PET imaging in animal models, showing that radioiodinated derivatives of 1-(4-Fluoro-3-iodobenzyl)guanidine exhibited excellent tumor uptake and retention characteristics, with favorable pharmacokinetic profiles.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 159719-55-8 and its derivatives. A 2024 publication in Organic Process Research & Development describes an optimized three-step synthesis route that improves yield and purity while reducing environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production, potentially facilitating future clinical translation of compounds based on this chemical scaffold.

The safety profile and toxicological characteristics of 1-(4-Fluoro-3-iodobenzyl)guanidine have been systematically evaluated in recent preclinical safety assessments. While the compound shows generally favorable toxicity profiles at therapeutic doses, researchers have noted the importance of careful dose optimization due to potential off-target effects on cardiovascular parameters, likely related to its guanidine moiety. These findings underscore the need for continued structure-activity relationship studies to optimize both efficacy and safety.

Looking forward, the unique chemical properties of 159719-55-8 position it as a versatile building block for future drug development. Current research directions include exploration of its applications in: (1) targeted alpha therapy for metastatic cancers, (2) development of dual-modality imaging probes combining nuclear and optical imaging capabilities, and (3) creation of novel antimicrobial agents leveraging the guanidine pharmacophore. The compound's modular structure allows for relatively straightforward derivatization, making it an attractive candidate for combinatorial chemistry approaches in drug discovery.

In conclusion, 1-(4-Fluoro-3-iodobenzyl)guanidine represents a promising chemical entity with multiple potential applications in modern medicine. Its ongoing development exemplifies the convergence of synthetic chemistry, radiopharmaceutical science, and molecular imaging in addressing current challenges in precision medicine. Further research is warranted to fully explore its therapeutic potential and translate these findings into clinical applications.